Cas no 2227916-29-0 ((2R)-4,4,5,5,6,6,6-heptafluorohexan-2-ol)

• Product Name: (2R)-4,4,5,5,6,6,6-heptafluorohexan-2-ol
• CAS No: 2227916-29-0
• MF: C₆H₇F₇O
• MW: 228.108006715775
• CID: 6082692
• PubChem ID: 165669815
• Update Time: 2025-05-20

(2R)-4,4,5,5,6,6,6-heptafluorohexan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4,4,5,5,6,6,6-heptafluorohexan-2-ol
• 2227916-29-0
• EN300-1970891

• Inchi： 1S/C6H7F7O/c1-3(14)2-4(7,8)5(9,10)6(11,12)13/h3,14H,2H2,1H3/t3-/m1/s1
• InChI Key： BFPMHGVISJMKTC-GSVOUGTGSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C[C@@H](C)O)F

Computed Properties

• Exact Mass: 228.03851198g/mol
• Monoisotopic Mass: 228.03851198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4,4,5,5,6,6,6-heptafluorohexan-2-ol

(2R)-4,4,5,5,6,6,6-heptafluorohexan-2-ol: A Comprehensive Overview

The compound (2R)-4,4,5,5,6,6,6-heptafluorohexan-2-ol, also known by its CAS number 2227916-29-0, is a highly fluorinated alcohol with unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various industries. The structure of this molecule is characterized by a six-carbon chain with seven fluorine atoms attached at specific positions and a hydroxyl group (-OH) at the second carbon in the R configuration.

Recent studies have highlighted the importance of fluorinated compounds in modern chemistry due to their stability and reactivity. The presence of multiple fluorine atoms in (2R)-4,4,5,5,6,6,6-heptafluorohexan-2-ol makes it highly resistant to chemical degradation and provides it with unique electronic properties. These characteristics make it a valuable component in the synthesis of advanced materials and pharmaceuticals.

One of the most promising applications of this compound is in the field of drug discovery. Researchers have explored its potential as a building block for creating bioactive molecules with improved pharmacokinetic profiles. The fluorinated structure enhances the lipophilicity of the molecule without compromising its solubility in aqueous environments—a critical factor in drug design.

In addition to its role in pharmaceuticals, (2R)-4,4,5,5,6,6,6-heptafluorohexan-2-ol has been investigated for use in polymer chemistry. Its ability to form stable bonds under harsh conditions makes it an ideal candidate for developing high-performance polymers used in aerospace and electronics industries.

The synthesis of this compound involves a multi-step process that includes fluorination reactions and stereochemical control to achieve the desired R configuration at the second carbon. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions.

Environmental considerations are also a key focus when working with fluorinated compounds like (2R)-4,4,5-heptafluorohexan-ol. Studies are ongoing to assess its biodegradability and potential impact on ecosystems. Initial findings suggest that while it is persistent in certain environments due to its high stability